JMV7048

• Molecular Formula: C53H64N8O7S
• Molecular Weight: 957.2 g/mol
• InChI: InChI=1S/C53H64N8O7S/c1-36-31-37(2)50(38(3)32-36)69(67,68)57-40-19-22-45-44(33-40)55-47(60(45)35-39-15-9-7-10-16-39)17-11-5-4-6-13-25-54-48(62)18-12-8-14-26-58-27-29-59(30-28-58)41-20-21-42-43(34-41)53(66)61(52(42)65)46-23-24-49(63)56-51(46)64/h7,9-10,15-16,19-22,31-34,46,57H,4-6,8,11-14,17-18,23-30,35H2,1-3H3,(H,54,62)(H,56,63,64)
• InChIKey: BFWFCERABLRJQY-UHFFFAOYSA-N

Standard PXR modulators cause off-target toxicity or fail to eliminate the protein. JMV7048 solves this as a selective PROTAC: it directly degrades PXR via CRBN recruitment without affecting GSPT1, FXR, or VDR. - DC50: 379 ± 12 nM; DMax: 62 ± 10% (colorectal cancer cells) - No confounding GSPT1 degradation vs. SJPYT-195 - Validated in vivo: 11.4-fold reduction in tumor-initiating cell frequency (PDX model) - Durable effect: 160h to 50% PXR recovery Ideal for chemoresistance, cancer stem cell, and CYP3A4 regulation studies.

JMV7048: Selective PXR PROTAC Degrader

JMV7048 is a first-in-class PROTAC (Proteolysis Targeting Chimera) molecule designed to induce the degradation of the Pregnane X Receptor (PXR) via the ubiquitin-proteasome pathway [1]. It consists of a PXR agonist warhead (derived from JMV6845) linked to a CRBN E3 ligase ligand (thalidomide derivative) via an optimized piperazine hexanamide linker [1][2]. JMV7048 exhibits a DC50 of 379 ± 12 nM and a DMax of 62 ± 10% in LS174T colorectal cancer cells [1].

PXR-selective degradation without GSPT1 off-target

Colorectal cancer chemoresistance mechanism studies

Cancer stem cell (ALDH+) sensitization assays

• [1] Bansard L, Laconde G, Delfosse V, Huet T, Ayeul M, et al. Targeting pregnane X receptor with a potent agonist-based PROTAC to delay colon cancer relapse. Oncogenesis. 2025;14(1):34. doi:10.1038/s41389-025-00573-2 View Source
• [2] Centre National de la Recherche Scientifique (CNRS). WO2022243365 - Bifunctional PROTAC-type compounds targeting PXR, method for preparing same, and therapeutic use thereof. 2023 Jan 20. View Source

Why JMV7048 Is Not Interchangeable

PROTAC degraders rely on precise spatial positioning of target and E3 ligase ligands to form a productive ternary complex. Subtle variations in linker length or chemistry can ablate degradation activity entirely, as demonstrated by the reduced efficacy of JMV7048 analogs JMV7506 (linker extended by two methylene units) and the complete inactivity of the epimeric negative control JMV7159 [1]. Consequently, generic substitution within this PROTAC class is not feasible without empirical validation of degradation kinetics and cell-type selectivity.

JMV7048

SJPYT-195 (molecular glue)

GSPT1-sparing mechanism vs. indirect PXR loss; may shift selectivity profile and endpoint interpretation.

JMV7048

JMV6944 (parent agonist)

Degradation vs. activation; CYP3A4 upregulation direction may reverse in comparative studies.

JMV7048

JMV7506 (extended linker)

Linker length alters degradation efficiency; ternary complex formation may not be reproduced.

• [1] Bansard L, Laconde G, Delfosse V, Huet T, Ayeul M, et al. Targeting pregnane X receptor with a potent agonist-based PROTAC to delay colon cancer relapse. Oncogenesis. 2025;14(1):34. doi:10.1038/s41389-025-00573-2 View Source

JMV7048 Differentiation Evidence

GSPT1-Sparing PXR Degradation vs. SJPYT-195

JMV7048 achieves a DC50 of 379 ± 12 nM and DMax of 62 ± 10% in LS174T colorectal cancer cells after 24 h treatment [1]. In contrast, the PXR-targeting PROTAC MI1013 exhibits a DC50 of 89 nM and DMax of 82% in HepaRG hepatocellular carcinoma cells [2]. While direct head-to-head comparison is unavailable due to differing cell line contexts, this cross-study comparable indicates that MI1013 demonstrates higher potency and degradation efficiency in its respective model, highlighting the need for context-specific selection based on target cell type and assay conditions.

GSPT1-Sparing Degradation

Head-to-head

JMV7048: PXR ~38% of control, GSPT1 unchanged. SJPYT-195: degrades GSPT1, indirect PXR loss.

Supports PXR-selective degradation studies without GSPT1 confounding.

LS174T cells, 5 µM, 24 h Western blot.

Evidence Dimension	Degradation potency (DC50) and maximum degradation efficacy (DMax)
Target Compound Data	DC50 = 379 ± 12 nM, DMax = 62 ± 10%
Comparator Or Baseline	MI1013: DC50 = 89 nM, DMax = 82%
Quantified Difference	MI1013 has 4.3× lower DC50 and 1.3× higher DMax
Conditions	JMV7048: LS174T colorectal cancer cells, 24 h; MI1013: HepaRG hepatocellular carcinoma cells

Why This Matters

For research applications requiring maximal PXR depletion, MI1013 may offer superior potency; however, JMV7048's optimized linker and cancer cell selectivity profile may be preferable in specific disease models.

• [1] Bansard L, Laconde G, Delfosse V, Huet T, Ayeul M, et al. Targeting pregnane X receptor with a potent agonist-based PROTAC to delay colon cancer relapse. Oncogenesis. 2025;14(1):34. doi:10.1038/s41389-025-00573-2 View Source
• [2] MedChemExpress. MI1013 - PROTAC PXR degrader (DC50=89 nM, Dmax=82%). Datasheet. View Source

Differential Metabolic Stability: Cancer vs. Hepatocytes

Treatment of LS174T cells with 5 µM JMV7048 for 24 h significantly reduces PXR protein levels, whereas the epimeric negative control JMV7159 (identical chemical composition but inverted stereochemistry) shows no detectable degradation at the same concentration and timepoint [1]. This confirms that JMV7048-mediated PXR degradation is stereochemistry-dependent and not due to non-specific cytotoxicity.

Differential Metabolic Stability

Cross-study comparable

T1/2: 3.76 d (LS174T) vs ~10 h (hepatocytes); CLint 8.7-fold higher in hepatocytes.

May support differential tumour/hepatic exposure research context.

LC-MS/MS, cancer vs. primary hepatocytes.

Evidence Dimension	PXR protein degradation
Target Compound Data	Significant reduction at 5 µM, 24 h
Comparator Or Baseline	JMV7159: No degradation at 5 µM, 24 h
Quantified Difference	Complete lack of activity
Conditions	LS174T cells, Western blot, 24 h treatment

Why This Matters

JMV7159 serves as an essential negative control for mechanistic studies, ensuring observed effects are on-target and validating JMV7048's specific degradation activity.

• [1] Bansard L, Laconde G, Delfosse V, Huet T, Ayeul M, et al. Targeting pregnane X receptor with a potent agonist-based PROTAC to delay colon cancer relapse. Oncogenesis. 2025;14(1):34. doi:10.1038/s41389-025-00573-2 View Source

Sustained Pharmacodynamic Effect After Washout

JMV7048 (5 µM, 24 h) significantly reduces PXR protein levels in LS174T (colon adenocarcinoma), HepG2 (hepatoma), and AsPC-1 (pancreatic adenocarcinoma) cell lines, but fails to degrade PXR in primary cultures of human hepatocytes [1]. This differential activity correlates with accelerated metabolic clearance of JMV7048 in hepatocytes (CLint 8.7-fold higher than in LS174T cells) [1].

Sustained PD After Washout

Supporting evidence

50% PXR recovery at 160 h; full recovery at 184 h post-washout.

Supports long-interval dosing in research protocols.

LS174T, 6 h pulse, PROTAC-free medium.

Evidence Dimension	PXR degradation in cancer cells vs. primary hepatocytes
Target Compound Data	Degradation observed in LS174T, HepG2, AsPC-1
Comparator Or Baseline	No degradation in primary human hepatocytes
Quantified Difference	Complete lack of degradation in normal hepatocytes
Conditions	5 µM JMV7048, 24 h, Western blot

Why This Matters

This selectivity profile suggests that JMV7048 may preferentially target malignant cells while minimizing potential toxicity to normal liver tissue, a desirable feature for therapeutic development.

• [1] Bansard L, Laconde G, Delfosse V, Huet T, Ayeul M, et al. Targeting pregnane X receptor with a potent agonist-based PROTAC to delay colon cancer relapse. Oncogenesis. 2025;14(1):34. doi:10.1038/s41389-025-00573-2 View Source

ALDH-Positive Cancer Stem Cell Chemosensitization

In vitro metabolic stability assays reveal that JMV7048 has a half-life (T1/2) of 3.76 days in LS174T colorectal cancer cells and 2.2 days in HepG2 hepatoma cells, but only 10 hours in primary human hepatocytes [1]. The intrinsic clearance (CLint) of JMV7048 is 8.7-fold higher in hepatocytes compared to LS174T cells, explaining the lack of PXR degradation observed in primary hepatocytes [1].

ALDH+ Chemosensitization

Head-to-head

EC50 of Firi reduced from 1.33X to 0.69X (~2-fold) in ALDH+ cells.

Supports chemoresistance reversal endpoint in stem-like cells.

LS174T sorted ALDH+, 5 µM 48 h pre-treatment.

Evidence Dimension	Metabolic half-life (T1/2) and intrinsic clearance (CLint)
Target Compound Data	T1/2 = 3.76 days in LS174T; 2.2 days in HepG2
Comparator Or Baseline	Primary human hepatocytes: T1/2 = 10 h; CLint 8.7× higher vs. LS174T
Quantified Difference	Half-life in hepatocytes is 90% shorter than in LS174T cells
Conditions	LC-MS/MS analysis of JMV7048 incubated with 400,000 cells at 0, 5, 10, 60 min, and 24 h

Why This Matters

This data informs dosing strategies and predicts that JMV7048 will persist longer in tumor tissue than in normal liver, potentially enhancing therapeutic index.

• [1] Bansard L, Laconde G, Delfosse V, Huet T, Ayeul M, et al. Targeting pregnane X receptor with a potent agonist-based PROTAC to delay colon cancer relapse. Oncogenesis. 2025;14(1):34. doi:10.1038/s41389-025-00573-2 View Source

In Vivo Reduction of Tumour-Initiating Cell Frequency

In ALDH-positive colon cancer stem cells, pre-treatment with JMV7048 (5 µM, 24 h) followed by combination chemotherapy (5-FU + SN38) reduced the EC50 for cell survival from 1.33× (DMSO control) to 0.69×, representing an approximate 2-fold sensitization to chemotherapy [1]. This functional consequence is attributed to JMV7048-mediated downregulation of PXR target genes including CYP3A4, ALDH1A1, and ABCG2 [1].

Tumour-Initiating Cell Frequency

Head-to-head

Frequency reduced from 1/311 (DMSO) to 1/3557 (JMV7048); p=0.0015.

Supports tumour-initiating cell frequency assay endpoint.

CPP1 PDX limiting dilution, pre-treated cells.

Evidence Dimension	Chemotherapy EC50 in ALDH+ cancer stem cells
Target Compound Data	EC50 = 0.69× (JMV7048 + Firi)
Comparator Or Baseline	EC50 = 1.33× (DMSO + Firi)
Quantified Difference	2-fold reduction in EC50
Conditions	LS174T ALDH+ sorted cells, 5 µM JMV7048 24 h pretreatment, then Firi (5-FU + SN38) for 72 h

Why This Matters

Demonstrates that JMV7048 can functionally reverse chemoresistance in cancer stem cell populations, providing a rationale for combination therapy approaches.

• [1] Bansard L, Laconde G, Delfosse V, Huet T, Ayeul M, et al. Targeting pregnane X receptor with a potent agonist-based PROTAC to delay colon cancer relapse. Oncogenesis. 2025;14(1):34. doi:10.1038/s41389-025-00573-2 View Source

JMV7048 Validated Applications

Selective PXR Degradation for Mechanistic Studies

JMV7048 is ideally suited for researchers investigating the role of PXR in drug-tolerant persister cells and cancer stem cells. The compound's ability to degrade PXR without affecting primary hepatocytes enables cell-type-specific studies in co-culture models. Use JMV7048 at 5 µM for 24 h to reduce PXR levels and assess downstream target gene expression (e.g., CYP3A4, ALDH1A1, ABCG2) or to sensitize ALDH-positive cells to standard-of-care chemotherapy agents [1].

Cancer Stem Cell Chemosensitization in Colorectal Cancer

For researchers evaluating therapeutic strategies to prevent tumor recurrence, JMV7048 has demonstrated significant delay of colon cancer relapse in xenograft mouse models when combined with chemotherapy [1]. Its favorable metabolic stability in cancer cells (T1/2 > 2 days) and poor stability in normal liver (T1/2 = 10 h) suggest potential for reduced hepatotoxicity. This compound serves as a valuable tool compound for proof-of-concept studies exploring PROTAC-mediated PXR degradation as an adjuvant to chemotherapy [1].

Tumour-Initiating Cell Depletion in Xenografts

JMV7048 represents an optimized lead compound for SAR exploration around the PXR-PROTAC chemical space. Researchers can use JMV7048 as a benchmark to evaluate novel linker modifications (e.g., using JMV7505 and JMV7506 as comparators) or alternative E3 ligase ligands [1][2]. The well-characterized degradation kinetics (DC50, DMax, half-life) and the availability of negative control JMV7159 make JMV7048 an essential reference point for developing next-generation PXR degraders.

Application

Selection Property

Validation Focus

PXR-dependent chemoresistance mechanistic studies

PXR-selective, GSPT1-sparing degrader

CYP3A4, ALDH1A1, ABCG2 endpoint modulation

Chemoresistance reversal in ALDH+ cancer stem cells

Chemosensitization in ALDH+ vs ALDH- cells

EC50 shift and stem cell marker analysis

In vivo tumour-initiating cell depletion in PDX models

Durable PXR knockdown with long pharmacodynamic half-life

Limiting dilution tumour frequency assay

Linker SAR for PROTAC optimization

Defined linker sensitivity (methylene unit count)

Ternary complex formation and degradation potency

• [1] Bansard L, Laconde G, Delfosse V, Huet T, Ayeul M, et al. Targeting pregnane X receptor with a potent agonist-based PROTAC to delay colon cancer relapse. Oncogenesis. 2025;14(1):34. doi:10.1038/s41389-025-00573-2 View Source
• [2] Centre National de la Recherche Scientifique (CNRS). WO2022243365 - Bifunctional PROTAC-type compounds targeting PXR, method for preparing same, and therapeutic use thereof. 2023 Jan 20. View Source